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Compound of Interest

Compound Name: 2-(1-Benzylpiperidin-4-yl)ethanol

Cat. No.: B1333407

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals. The
information provided is based on available data for structurally similar compounds and should
be used as a guideline for safe handling. A comprehensive risk assessment should be
conducted before use. No specific safety and toxicity data for 2-(1-Benzylpiperidin-4-
yl)ethanol has been identified.

Introduction

2-(1-Benzylpiperidin-4-yl)ethanol is a chemical compound containing a piperidine core, a
benzyl group, and an ethanol substituent. Due to the absence of a dedicated Safety Data
Sheet (SDS), this guide synthesizes safety and toxicity information from structurally related
compounds, namely piperidine-ethanol derivatives and N-benzylpiperidine analogs. This
information is intended to provide a basis for safe laboratory conduct.

Hazard Identification and Classification

Based on analogous compounds, 2-(1-Benzylpiperidin-4-yl)ethanol is anticipated to possess
the following hazards.

GHS Hazard Classification (Predicted):
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral Category 4 o]
. . o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage.[1][2]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage.

Signal Word: Danger|[2]
Hazard Pictograms:
(Corrosion, Health Hazard)

Precautionary Statements (General):

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1]

e P264: Wash hands thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[1]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

e P310: Immediately call a POISON CENTER or doctor/physician.[1]

e P405: Store locked up.[1]
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» P501: Dispose of contents/container to an approved waste disposal plant.[1]

Toxicological Information (Inferred)

Quantitative toxicological data for 2-(1-Benzylpiperidin-4-yl)ethanol is not available. The
following table summarizes data for related compounds to provide an estimate of potential

toxicity.

Compound Test Route Species Value Reference
133-740

Piperidine LD50 Oral Rat [3]
mg/kg bw

L . ~740 mg/kg

Piperidine LD50 Dermal Rabbit b [3]
W

Summary of Potential Health Effects:

Inhalation: May cause respiratory irritation.

Skin Contact: Expected to cause severe skin burns and may be harmful if absorbed through
the skin.[1]

Eye Contact: Expected to cause serious eye damage.[1]

Ingestion: Harmful if swallowed.[1]

Experimental Protocols (General Guidance)

Detailed experimental protocols for toxicity testing of 2-(1-Benzylpiperidin-4-yl)ethanol are
not available. The following are generalized protocols based on standard OECD guidelines for
acute toxicity testing, which would be appropriate for this class of compound.

Acute Oral Toxicity - Up-and-Down Procedure (UDP) (Based on OECD Guideline 425)

e Animal Selection: Use a single sex of healthy, young adult rodents (e.g., rats or mice).
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Housing and Fasting: House animals individually. Withhold food overnight for rats or for 3-4
hours for mice before dosing. Water is provided ad libitum.

Dose Administration: Administer the test substance by oral gavage. The initial dose is
selected based on available information. Subsequent doses are adjusted up or down based
on the outcome of the previous animal.

Observation: Observe animals for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

Necropsy: Perform a gross necropsy on all animals at the end of the observation period.

Data Analysis: Use the maximum likelihood method to calculate the LD50 and its confidence
intervals.

Acute Dermal Toxicity (Based on OECD Guideline 402)

Animal Selection: Use healthy, young adult rodents with clipped fur.

Test Substance Preparation: The substance is applied uniformly over a shaved area of at
least 10% of the body surface.

Application: Apply the substance to the skin and cover with a porous gauze dressing and
non-irritating tape for 24 hours.

Observation: Observe animals for mortality, clinical signs of toxicity, and body weight
changes for 14 days.

Necropsy: Perform a gross necropsy on all animals at the end of the observation period.

Data Analysis: The LD50 is calculated if sufficient mortality occurs.

Handling and Storage

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.
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Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-
toe shoes.

» Respiratory Protection: If working outside a fume hood or if aerosols may be generated, use
a NIOSH-approved respirator with an appropriate cartridge.

Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

 Recommended storage temperature: 2-8°C.[4]

Visualized Workflows

The following diagrams illustrate standard laboratory safety and handling procedures.
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Preparation Handling Cleanup & Disposal
Enter Lab
Work in Fume Hood | Weigh/Measure »-| Perform iment »| D i Work Area Dispose of Waste Remove PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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toxicity-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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